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The table below summarizes the mechanisms, efficacy, and safety profiles of DMSO and other common

penetration enhancers based on recent studies.

Penetration
Enhancer

Type /
Class

Key Mechanism of
Action

Reported Efficacy &
Performance Data

Key Safety &
Cytotoxicity Findings

DMSO
(Dimethyl
Sulfoxide)

Chemical
solvent

Rapidly penetrates
biological

membranes;
increases

membrane fluidity
and permeability;

transports dissolved
substances [1] [2].

A critical threshold for
cryoprotective action

exists near 2 vol%;
efficacy diminishes

below this level [2].
Enhances potency of

antibiotics and
anticancer agents

when used in
combination [1].

Associated with patient
side effects in cell

therapies; toxicity is
dose-related [3].

Cytotoxicity is a
significant

consideration in
formulations [4].
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Penetration
Enhancer

Type /
Class

Key Mechanism of
Action

Reported Efficacy &
Performance Data

Key Safety &
Cytotoxicity Findings

Tween 80 Non-ionic

surfactant
(HLB=15)

Improves drug

solubility and
stabilizes

formulations;
disrupts biofilm

matrix to enhance
antimicrobial

penetration [4] [5].

Remarkably improved

antimicrobial activity of
ciprofloxacin in a

wound infection
model; showed

limited cytotoxicity in
screening [4] [5].

Considered a safe and
efficient option for
topical antimicrobial

management due to its
favorable safety profile

[4].

Kolliphor
SLS (SDS)

Ionic

surfactant
(HLB=40)

Functions as a

detergent to
increase

penetration;
effective at

disrupting biological
barriers [4].

Increased penetration

of PLGA particles in
wound tissue in a

comparative study [4].

Showed higher

cytotoxicity compared
to non-ionic

surfactants like Tween
80 in screening tests

[4].

Perilla
Ketone
(PEK)

Natural
(from Perilla
frutescens)

Induces
conformational

changes in SC
lipids; disrupts

tightly ordered
bilayer arrangement

[6].

At 5% (w/v), increased
cumulative skin

permeation of puerarin
by a factor of 3.39 [6].

Exhibited a safety
profile superior to the

chemical enhancer
Azone [6].

Demonstrated a
favorable safety profile

in skin irritation tests
and histopathological

analysis, supporting its
potential as a natural

alternative [6].

Kollidon
(PVP)

Non-ionic
solubilizer

Does not function as
a classic surfactant;

used as a binder
and solubilizing

agent to improve
drug stability and

dissolution [7] [4].

Used to formulate
solid dispersions,

improving the
dissolution of poorly

soluble drugs like
ketoprofen [8].

Generally considered a
safe, non-toxic, and

biocompatible polymer
for pharmaceutical use

[7].

Detailed Experimental Protocols and Data
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For a deeper understanding, here are the methodologies and key findings from several pivotal studies.

DMSO-Lipid Membrane Interactions (Molecular Dynamics Study) [2]

Objective: To re-examine DMSO's interaction with lipid membranes at low, clinically relevant
concentrations (1.5, 3, and 10 vol%) using updated AMBER force fields.

Methodology: Researchers conducted atomistic molecular dynamics simulations of a DMPC
(dimyristoyl phosphatidylcholine) lipid bilayer in DMSO-water mixtures. They analyzed

membrane properties like thickness, area per lipid, and DMSO partitioning under different
temperatures (260 K and 330 K) to model gel and fluid phases.

Key Finding: Unlike some previous simulations, this study found that DMSO at low
concentrations (≤10 vol%) induces little to no statistically significant membrane thinning or
expansion. This suggests that DMSO's cryoprotective action at low concentrations may be
mediated more through its effects on the aqueous solvent (e.g., inhibiting ice formation) than

through drastic bilayer disruption.

Screening of Surfactants for Wound Delivery [4] [5]

Objective: To screen various surfactants for their ability to improve the penetration of PLGA

particles and the antibiotic ciprofloxacin in wound tissue, while evaluating their cytotoxicity.
Methodology:

Formulation: PLGA nanoparticles were produced via precipitation against aqueous
solutions of different surfactants (including Tween 80, Kolliphor SLS, and Kollidon).

Cytotoxicity Screening: HaCaT keratinocytes and primary dermal fibroblasts were
exposed to surfactant formulations. Cell viability was measured after 24 hours using an

XTT test.
Antimicrobial Efficacy: Formulations with ciprofloxacin were tested against

Pseudomonas aeruginosa biofilms in an ex vivo human skin wound model.
Key Finding: While both Tween 80 and Kolliphor SLS enhanced particle and drug penetration,

Tween 80 provided a better balance of high efficacy and low cytotoxicity, making it a
promising candidate for topical wound formulations.

Evaluation of a Natural Penetration Enhancer (Perilla Ketone) [6]

Objective: To develop and evaluate a novel, safe, and effective natural penetration enhancer
from Perilla leaves.

Methodology:
Extraction & Analysis: Perilla essential oil (PO) was extracted via steam distillation and

analyzed by GC-MS, revealing Perilla Ketone (PEK) as the main component (93.70%).
In Vitro Permeation Test: The enhancing effect of PEK (at 3% and 5% w/v) was

assessed on five model drugs with varying physicochemical properties using rat skin.
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Safety & Mechanism: In vivo skin irritation tests were conducted. The mechanism was

investigated using ATR-FTIR, DSC, and molecular dynamics simulations.
Key Finding: PEK significantly enhanced the permeation of all model drugs, most notably

puerarin, by disrupting the lipid bilayer structure of the stratum corneum, and showed a superior
safety profile compared to Azone.

Mechanisms of Action

The following diagram illustrates the primary molecular-level mechanisms by which DMSO and other

enhancers increase tissue permeability.

DMSO Surfactants (e.g., Tween 80, SLS) Natural Oils (e.g., Perilla Ketone)

Application of
Penetration Enhancer

DMSO Surfactants NaturalOils

Partitions into membrane
at hydrophobic-hydrophilic interface

Form micelles that
solubilize drugs

Intercalate into
stratum corneum lipids

Increases membrane fluidity
and permeability

Effect: Rapid transport
of dissolved substances

Disrupt and dissolve
biofilm matrix (EPS)

Effect: Improved drug solubility
and biofilm penetration

Disrupt tightly ordered
lipid bilayer arrangement

Effect: Creates pathways
for drug diffusion

Click to download full resolution via product page

Key Considerations for Formulation Scientists
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When selecting a penetration enhancer for a drug development program, consider these practical aspects

derived from the research:

DMSO's Efficacy-Concentration-Tolerance Triad: Its use requires careful balancing. While highly
effective, its dose-dependent toxicity [3] and the existence of a critical efficacy threshold (around
2 vol%) [2] make concentration optimization paramount. Furthermore, regulatory approval for specific
routes (e.g., topical) can be a hurdle [9].

The Favorable Profile of Modern Surfactants: Surfactants like Tween 80 offer a compelling
combination of proven penetration enhancement, good efficacy against biofilms, and a lower
cytotoxicity risk [4] [5]. This makes them strong candidates for topical formulations, especially for
wound care.

The Promise of Natural Enhancers: Compounds like Perilla Ketone demonstrate that it is possible
to achieve significant enhancement through lipid disruption with a favorable safety and irritation
profile [6]. They represent a growing area of interest for developing milder yet effective transdermal
formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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